Cas no 1344250-02-7 (methyl 2-amino-3-(furan-3-yl)propanoate)

• Product Name: methyl 2-amino-3-(furan-3-yl)propanoate
• CAS No: 1344250-02-7
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5851097
• PubChem ID: 64147090
• Update Time: 2025-08-04

methyl 2-amino-3-(furan-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Furanpropanoic acid, α-amino-, methyl ester
• methyl 2-amino-3-(furan-3-yl)propanoate
• 1344250-02-7
• CS-0346882
• EN300-1299264
• AKOS013465666

• Inchi： 1S/C8H11NO3/c1-11-8(10)7(9)4-6-2-3-12-5-6/h2-3,5,7H,4,9H2,1H3
• InChI Key： CMACEADSSAVSRW-UHFFFAOYSA-N
• SMILES： O1C=CC(CC(N)C(OC)=O)=C1

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 230.8±25.0 °C(Predicted)
• pka: 7.25±0.33(Predicted)

Additional information on methyl 2-amino-3-(furan-3-yl)propanoate

Recent Advances in the Study of Methyl 2-amino-3-(furan-3-yl)propanoate (CAS: 1344250-02-7) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-3-(furan-3-yl)propanoate (CAS: 1344250-02-7) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This furan-containing amino acid derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The unique structural features of this compound, combining a furan ring with an amino acid ester functionality, make it a versatile building block for the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of methyl 2-amino-3-(furan-3-yl)propanoate, with particular attention to its potential as a precursor for bioactive compounds. Researchers have developed optimized synthetic routes to produce this compound with high yield and purity, which is crucial for its application in pharmaceutical development. The compound's furan moiety is of particular interest due to its presence in numerous biologically active molecules and natural products.

In medicinal chemistry applications, methyl 2-amino-3-(furan-3-yl)propanoate has been investigated as a key intermediate in the synthesis of potential drug candidates. Its structural features allow for various modifications, making it a valuable scaffold for the development of novel therapeutic agents. Recent studies have explored its incorporation into peptidomimetics and small molecule inhibitors, with promising results in preliminary biological evaluations.

The pharmacological potential of derivatives based on methyl 2-amino-3-(furan-3-yl)propanoate has been the subject of several recent investigations. Preliminary screening studies suggest that certain derivatives exhibit interesting biological activities, including anti-inflammatory and antimicrobial properties. These findings have spurred further research into structure-activity relationships to optimize the biological effects of these compounds.

From a chemical biology perspective, methyl 2-amino-3-(furan-3-yl)propanoate serves as a valuable tool for studying protein-ligand interactions and enzyme mechanisms. The compound's ability to mimic natural amino acids while introducing unique structural features makes it particularly useful for probing biological systems and developing new biochemical probes.

Recent advances in analytical techniques have enabled more detailed characterization of methyl 2-amino-3-(furan-3-yl)propanoate and its derivatives. Advanced spectroscopic methods and computational modeling have provided insights into the compound's conformational preferences and electronic properties, which are crucial for understanding its interactions in biological systems.

The safety profile and pharmacokinetic properties of methyl 2-amino-3-(furan-3-yl)propanoate derivatives are currently under investigation in several research programs. Early results suggest that these compounds may offer favorable drug-like properties, though further optimization and testing are needed to fully evaluate their therapeutic potential.

Future research directions for methyl 2-amino-3-(furan-3-yl)propanoate include exploring its applications in targeted drug delivery systems, investigating its potential as a biomarker, and developing more efficient synthetic methodologies for its production. The compound's versatility and the growing understanding of its properties position it as an important focus area in chemical biology and pharmaceutical research.